Niobium carbide (NbC)
Overview
Description
Niobium carbide (NbC) is a refractory ceramic material composed of niobium and carbon atoms. It has a wide range of applications in the fields of materials science, metallurgy, and chemistry. It is known for its excellent properties such as high hardness, high electrical conductivity, and high thermal conductivity. NbC has been used in a variety of applications including wear-resistant coatings, abrasives, and catalysts.
Scientific Research Applications
Wear Protection and Tribological Applications : NbC shows high potential for wear protection and low friction in relevant tribo-contacts. It can be synthesized via carbothermal conversion or metallurgically grown and processed similarly to tungsten carbide. NbC is advantageous due to its sustainability and non-toxicity (Woydt, Mohrbacher, Vleugels, & Huang, 2016).
Cutting Tool Material : NbC's properties make it a suitable alternative for cutting tool substrates. Research has focused on evaluating its potential in this role, considering tool lifetimes and wear evolution (Montenegro, Gomes, Rego, & Borille, 2018).
Cemented Carbide Tools for Machining Niobium : Studies on tool wear during machining of single-phase niobium show that NbC formation at the tool-workpiece interface acts as a protective layer, reducing tool degradation (Olsson et al., 2020).
Corrosion Initiation in Stainless Steel : Research on 20Cr-25Ni-Nb stainless steel revealed that NbC inclusions can direct localized corrosion initiation, providing insights into the corrosion behavior of stainless steels containing NbC (Clark et al., 2020).
Composite Powder Synthesis : NbC particles have been synthesized in copper matrices, revealing important insights into the formation of composite materials (Hussain, Othman, Long, & Umemoto, 2008).
Mechanical Properties : The mechanical properties of NbC, including hardness and Young's modulus, have been characterized using nano-indentation and first-principles calculations (Wu et al., 2013).
Hydrogen Trapping in Steel : NbC nanoprecipitates in steel have been studied for their role in mitigating hydrogen embrittlement, demonstrating significant resistance to this phenomenon (Shi et al., 2020).
Electrocatalyst Supports : NbC/carbon nanotubes have shown potential as electrocatalyst supports for proton exchange membrane fuel cells, demonstrating enhanced stability and performance (Nabil et al., 2017).
Mechanism of Action
Biochemical Analysis
It is an extremely hard refractory ceramic material, commercially used in tool bits for cutting tools . Niobium forms with carbon several chemical compounds, such as niobium monocarbide NbC 1−x with an extremely broad homogeneity range .
Biochemical Properties
This property allows it to generate NIR-triggered hyperthermia and reactive oxygen species, contributing to a synergetic photothermal and photodynamic effect .
Cellular Effects
In the context of cellular effects, studies have shown that macrophages can be used as bio-carriers for the targeted delivery of Niobium carbide (NbC) . The phagocytosis of macrophages is proved to retain the photothermal/photodynamic effect of NbC . This suggests that NbC can influence cell function, particularly in the context of cancer treatment .
Molecular Mechanism
When exposed to near-infrared light, NbC can generate heat and reactive oxygen species, which can have various effects on biomolecules .
Dosage Effects in Animal Models
In animal models, macrophage-loaded NbC has been shown to allow the complete removal of solid tumors both in nude mice and big animal models involving rabbits
Properties
IUPAC Name |
methane;niobium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH4.Nb/h1H4; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLOIETWQBJYMFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C.[Nb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH4Nb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
108.949 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12069-94-2 |
Source
|
| Record name | Niobium carbide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012069942 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Niobium carbide (NbC) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the structure and composition of Niobium carbide?
A1: Niobium carbide (NbC) is a ceramic material with a rock-salt crystal structure. [] Its stoichiometry can vary within a certain range, leading to the formation of different phases like Nb₄C₃ and Nb₆C₅. [] This variability allows for tailoring of its properties for specific applications.
Q2: What are the key mechanical properties of NbC that make it suitable for demanding applications?
A2: NbC boasts high hardness, a very high melting point (around 3,490 °C), and relatively low density. [] These properties make it an attractive material for applications involving high temperatures and wear resistance, such as cutting tools and wear protection coatings. []
Q3: Can the properties of Niobium carbide be modified?
A3: Yes, the properties of NbC can be significantly influenced by factors like the type and concentration of the binder used (e.g., cobalt, nickel, nickel-molybdenum) and the sintering process employed (e.g., spark plasma sintering, liquid phase sintering). [] These factors affect the balance between hardness and toughness, enabling the material to be tailored for specific needs.
Q4: What methods are used to synthesize Niobium carbide?
A4: Several methods can be used to synthesize NbC, including:
- High-energy milling: This technique involves milling niobium and carbon (graphite) powders to promote their reaction and form NbC. [, ]
- Carbothermal reduction: This method uses a mixture of methane (CH4) and hydrogen (H2) to reduce and carburize niobium oxide precursors at elevated temperatures (around 1173 K) to form NbC. [, , ]
- Plasma spray welding: This technique involves injecting NbC powders along with a matrix metal (e.g., nickel-based alloys) into a plasma jet, which melts and propels them onto a substrate to form a composite coating. []
Q5: What are the advantages of using high-energy milling for NbC synthesis?
A5: High-energy milling offers a relatively simple and versatile route for synthesizing NbC. [, ] It eliminates the need for high temperatures often required in other methods, making it potentially more cost-effective.
Q6: How is Niobium carbide being explored as a potential substitute for tungsten carbide (WC)?
A6: NbC is being investigated as a potential alternative to tungsten carbide (WC) in cutting tools and wear protection applications. [, , , ] Its high hardness and wear resistance, combined with the potential for sustainable sourcing of niobium, make it an attractive alternative to WC, which relies on the less abundant tungsten.
Q7: Beyond cutting tools, what other applications is Niobium carbide being explored for?
A7: NbC is also being investigated for its potential in:
- Corrosion-resistant coatings: NbC coatings applied via thermoreactive diffusion have shown promising results in improving the corrosion resistance of gray cast iron in biodiesel applications. [, ]
- Metal matrix composites: Incorporating NbC particles into aluminum alloys like AA6061 through friction stir processing has been shown to enhance mechanical properties such as hardness, stiffness, and wear resistance. [, ]
- Biomedical applications: Recent studies explore NbC as a photothermal agent for targeted tumor therapy due to its near-infrared absorption properties. [] This application leverages NbC's ability to generate heat and reactive oxygen species upon near-infrared irradiation, potentially leading to tumor cell death.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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